Cas no 90432-62-5 (6-Pentylpiperidin-2-one)

• Product Name: 6-Pentylpiperidin-2-one
• CAS No: 90432-62-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 2812213
• PubChem ID: 13293405
• Update Time: 2025-11-02

6-Pentylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 90432-62-5
• 2-Piperidinone, 6-pentyl-
• DTXCID90486076
• EN300-7903732
• 6-PENTYLPIPERIDIN-2-ONE
• SCHEMBL3499721
• DTXSID60535287
• 6-Pentylpiperidin-2-one

• Inchi： 1S/C10H19NO/c1-2-3-4-6-9-7-5-8-10(12)11-9/h9H,2-8H2,1H3,(H,11,12)
• InChI Key： LJASNBHPAKGHQK-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CCCCC)N1

Computed Properties

• Exact Mass: 169.146664230Da
• Monoisotopic Mass: 169.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-Pentylpiperidin-2-one

6-Pentylpiperidin-2-one (CAS No. 90432-62-5): A Comprehensive Overview of Properties and Applications

6-Pentylpiperidin-2-one (CAS No. 90432-62-5) is a fascinating organic compound that has garnered significant attention in various scientific and industrial fields. This ketone derivative of piperidine, characterized by a pentyl side chain, exhibits unique chemical properties that make it valuable in multiple applications. In this article, we delve into the molecular structure, physicochemical properties, and potential uses of this compound, while also addressing some of the most searched questions about it in scientific databases and AI-driven platforms.

The molecular formula of 6-Pentylpiperidin-2-one is C10H19NO, with a molecular weight of 169.26 g/mol. Its structure consists of a six-membered piperidine ring with a carbonyl group at the 2-position and a pentyl substituent at the 6-position. This configuration imparts specific chemical reactivity and solubility characteristics, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane. Researchers often explore its hydrogenation potential and nucleophilic addition reactions, which are topics frequently searched in academic circles.

One of the most intriguing aspects of 6-Pentylpiperidin-2-one is its role in flavor and fragrance applications. The compound's ketone functionality and aliphatic chain contribute to its potential use as a synthetic intermediate for creating unique aromatic profiles. This aligns with the growing consumer demand for sustainable and bio-based fragrance ingredients, a hot topic in the cosmetic and food industries. Recent searches on platforms like Google Scholar highlight interest in "green chemistry approaches for ketone synthesis," where this compound could play a role.

In pharmaceutical research, 6-Pentylpiperidin-2-one serves as a building block for more complex molecules. Its piperidine core is a common motif in drug design, particularly for central nervous system (CNS) targeting compounds. While not a drug itself, its derivatives are being investigated for various therapeutic applications, a subject that frequently appears in AI-curated research trends. The compound's structural versatility makes it valuable for medicinal chemistry explorations, especially in developing neurologically active substances.

The industrial applications of 6-Pentylpiperidin-2-one extend to polymer chemistry and material science. Its ability to participate in condensation reactions makes it useful for creating specialized polyamides and other performance materials. This connects with current industry trends toward high-performance polymers, a frequently searched term in material science databases. The compound's thermal stability and reactivity profile are particularly relevant for researchers working on advanced material formulations.

From a synthetic chemistry perspective, 6-Pentylpiperidin-2-one offers interesting possibilities for catalytic transformations. Recent literature searches reveal growing interest in "metal-catalyzed ketone functionalization," where this compound could serve as a model substrate. Its steric environment around the carbonyl group presents unique challenges and opportunities for asymmetric synthesis methodologies, another trending topic in organic chemistry research.

The analytical characterization of 6-Pentylpiperidin-2-one typically involves techniques like GC-MS, NMR spectroscopy, and IR spectroscopy. These methods confirm its structural integrity and purity, which are crucial for research applications. Questions about "spectroscopic identification of cyclic ketones" frequently appear in analytical chemistry forums, indicating sustained interest in this area. The compound's distinct spectral signatures make it an interesting subject for spectroscopic studies and method development.

In the context of safety and handling, while 6-Pentylpiperidin-2-one is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas. The scientific community's focus on safe chemical practices remains high, as evidenced by frequent searches for "best practices in organic chemistry labs" across educational platforms.

The market availability and synthesis scalability of 6-Pentylpiperidin-2-one are subjects of practical importance. Chemical suppliers often list this compound as a research chemical, with varying purity grades available. Recent trends show increased interest in "cost-effective synthesis of specialty ketones," reflecting the industry's drive toward process optimization. The compound's commercial accessibility makes it a viable option for both academic and industrial researchers.

Looking toward future applications, 6-Pentylpiperidin-2-one may find new roles in emerging technologies. The intersection of organic synthesis with fields like nanotechnology and catalysis presents exciting possibilities. Current search trends in scientific databases reveal growing curiosity about "functional ketones in advanced applications," suggesting that compounds like 6-Pentylpiperidin-2-one will continue to be relevant in cutting-edge research.

In conclusion, 6-Pentylpiperidin-2-one (CAS No. 90432-62-5) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features, combined with its reactivity profile, make it valuable for flavor chemistry, pharmaceutical research, and material science. As research trends evolve and new applications emerge, this compound will likely maintain its importance in the chemical sciences, addressing both current needs and future challenges in molecular innovation.